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Compound of Interest

4-Formyl-2-methoxyphenyl
Compound Name:
methanesulfonate

Cat. No.: B1333864

Application Notes and Protocols for 4-Formyl-2-
methoxyphenyl methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the workup procedures for
reactions involving 4-Formyl-2-methoxyphenyl methanesulfonate, a versatile intermediate in
organic synthesis. The following protocols are based on established methods for the synthesis
and purification of aryl methanesulfonates.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Formyl-2-methoxyphenyl
methanesulfonate is presented in Table 1. This data is essential for planning reaction workups
and purification strategies.
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Property Value Source

Molecular Formula CoH1005S [1]

Molecular Weight 230.24 g/mol [1]
White to off-white solid

Appearance ) General knowledge
(predicted)

Purity Typically 295% [1]

Synthesis and Workup Protocol: Mesylation of
Vanillin

The synthesis of 4-Formyl-2-methoxyphenyl methanesulfonate is typically achieved through
the mesylation of 4-hydroxy-3-methoxybenzaldehyde (vanillin). A general protocol for this
reaction and subsequent workup is detailed below.

Reaction Scheme:

Caption: Experimental Workflow for Synthesis and Purification.
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Inputs
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Purification
(Recrystallization or Chromatography) AN

¢ Outputs N

4-Formyl-2-methoxyphenyl Byproducts
methanesulfonate (e.g., Triethylammonium chloride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-formyl-2-methoxyphenyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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